Cas no 2001-29-8 (Benzyl 4-bromophenyl ketone)

• Product Name: Benzyl 4-bromophenyl ketone
• CAS No: 2001-29-8
• MF: C₁₄H₁₁BrO
• MW: 275.140543222427
• MDL: MFCD00016331
• CID: 42279
• PubChem ID: 24873828
• Update Time: 2025-06-12

Benzyl 4-bromophenyl ketone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2-phenylethanone
• Benzyl 4-bromophenyl ketone
• 4-Bromodeoxybenzoin~4-Bromo-alpha-phenylacetophenone
• 4'-Bromo-2-phenylacetophenone
• 2-phenyl-4'-bromoacetophenone
• 4-Bromodesoxybenzoin
• 4-bromophenylbenzylmethanone
• 4-Bromodeoxybenzoin
• 1-(4-Bromo-phenyl)-2-phenyl-ethanone
• MOSIKPSTRPODHQ-UHFFFAOYSA-N
• 1-(4-bromophenyl)-2-phenyl-ethanone
• Ethanone, 1-(4-bromophenyl)-2-phenyl-
• 1-(4-bromophenyl)-2-phenylethan-1-one
• 4--bromodeoxybenzoin
• Maybridge4_003239
• 2-phenyl-p-bromoacetophenone
• HMS1530D05
• AH-034/01393018
• CHEBI:190542
• A814165
• J-012941
• 1-(4-Bromophenyl)-2-phenylethanone #
• Benzyl 4-bromophenyl ketone, 97%
• D70861
• SCHEMBL1351697
• DTXSID10334126
• phenyl-(phenylmethyl)bromanuidylmethanone
• CS-0156335
• 2001-29-8
• NCGC00176058-02
• benzyl 4-brornophenyl ketone
• FT-0622765
• 4 inverted exclamation mark -Bromo-2-phenylacetophenone
• AB90876
• AC-30019
• DS-6553
• NCGC00176058-01
• SY049175
• BRD-K64462698-001-01-5
• AB01330624-02
• AKOS005202967
• Ethanone,1-(4-bromophenyl)-2-phenyl-
• benzylbromanuidyl(phenyl)methanone
• MFCD00016331
• ?4'-Bromo-2-phenylacetophenone
• B2020
• BBL027816
• STL011094
• DB-045060
• FB41574

• MDL： MFCD00016331
• Inchi： 1S/C14H11BrO/c15-13-8-6-12(7-9-13)14(16)10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： MOSIKPSTRPODHQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CC1C=CC=CC=1)=O
• BRN： 2211322

Computed Properties

• Exact Mass: 273.99900
• Monoisotopic Mass: 273.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Powder
• Density: 1.39
• Melting Point: 112-116 °C (lit.)
• Boiling Point: 383.2 °C at 760 mmHg
• Flash Point: 84.6 °C
• Refractive Index: 1.608
• PSA: 17.07000
• LogP: 3.87450
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Benzyl 4-bromophenyl ketone Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：S22;S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Benzyl 4-bromophenyl ketone

Benzyl 4-bromophenyl ketone (CAS No. 2001-29-8): A Comprehensive Overview

Benzyl 4-bromophenyl ketone (CAS No. 2001-29-8) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, also known as benzyl (4-bromophenyl)methyl ketone, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of benzyl 4-bromophenyl ketone, highlighting the latest research findings and its significance in various scientific domains.

Chemical Structure and Properties

Benzyl 4-bromophenyl ketone is a brominated aromatic ketone with the molecular formula C₁₃H₁₁BrO. The compound consists of a benzyl group (C₆H₅CH₂-) and a 4-bromophenyl group (C₆H₄-Br) linked by a carbonyl group (C=O). The presence of the bromine atom imparts unique reactivity and functionalization possibilities to the molecule. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol.

The physical properties of benzyl 4-bromophenyl ketone, including its melting point, boiling point, and solubility, are crucial for its handling and application in various chemical processes. Recent studies have shown that the compound exhibits excellent thermal stability, making it suitable for high-temperature reactions and processes.

Synthesis Methods

The synthesis of benzyl 4-bromophenyl ketone can be achieved through several well-established methods in organic chemistry. One common approach involves the reaction of benzyl chloride with 4-bromoacetophenone in the presence of a base such as potassium carbonate. This reaction proceeds via nucleophilic substitution, yielding the desired product with high purity and yield.

An alternative method involves the Friedel-Crafts acylation of bromobenzene with benzoyl chloride using anhydrous aluminum chloride as a catalyst. This method offers a straightforward route to the synthesis of benzyl 4-bromophenyl ketone, although it requires careful control of reaction conditions to avoid side reactions.

Potential Applications in Medicinal Chemistry

Benzyl 4-bromophenyl ketone has shown promise in medicinal chemistry due to its ability to serve as a building block for the synthesis of bioactive molecules. The bromine atom can be readily functionalized through various chemical transformations, making it an attractive starting material for drug discovery and development.

In recent studies, derivatives of benzyl 4-bromophenyl ketone have been explored for their potential therapeutic applications. For example, researchers have synthesized analogs with enhanced anti-inflammatory properties by introducing functional groups that modulate specific biological pathways. These derivatives have shown promising results in preclinical studies, demonstrating their potential as lead compounds for further development.

Potential Applications in Materials Science

Beyond medicinal chemistry, benzyl 4-bromophenyl ketone has found applications in materials science due to its unique structural features and reactivity. The compound can be used as a monomer or building block for the synthesis of advanced polymers and materials with tailored properties.

In one notable study, researchers utilized benzyl 4-bromophenyl ketone as a precursor for the preparation of conductive polymers with enhanced electrical conductivity and mechanical strength. These materials have potential applications in electronic devices, sensors, and energy storage systems.

Safety Considerations and Handling Guidelines

benzyl 4-bromophenyl ketone , it is essential to follow standard safety protocols to ensure safe laboratory practices. The compound should be stored in a cool, dry place away from direct sunlight and incompatible substances. Appropriate personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling the compound to minimize exposure risks.

In case of accidental exposure or spillage, immediate action should be taken to contain the spill using appropriate absorbent materials. The affected area should be thoroughly cleaned and decontaminated according to established guidelines.

Conclusion

Benzyl 4-bromophenyl ketone (CAS No. 2001-29-8) is a versatile organic compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity make it an attractive building block for the development of novel bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in various scientific domains.